Ethyl 2-amino-2-methylpentanoate
Overview
Description
Ethyl 2-amino-2-methylpentanoate , also known as ethyl 2-methylvalinate , is an organic compound with the chemical formula C8H16O2 . It belongs to the class of esters and contains an amino group (NH2) and a methyl group (CH3) attached to the pentanoate (valinate) backbone. This compound is commonly used in the flavor and fragrance industry due to its fruity and sweet aroma .
properties
IUPAC Name |
ethyl 2-amino-2-methylpentanoate |
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| Source | PubChem | |
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InChI |
InChI=1S/C8H17NO2/c1-4-6-8(3,9)7(10)11-5-2/h4-6,9H2,1-3H3 |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPWCAYPBZAMAJK-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C(=O)OCC)N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO2 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30656251 |
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| Record name | Ethyl 2-methylnorvalinate | |
| Source | EPA DSSTox | |
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Molecular Weight |
159.23 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13893-47-5 |
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| Record name | Ethyl 2-methylnorvalinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30656251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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